Cas no 73468-85-6 (1,5-Cyclooctadiene Rhodium Complex)

• Product Name: 1,5-Cyclooctadiene Rhodium Complex
• CAS No: 73468-85-6
• MF: C₁₆H₂₈O₂Rh₂
• MW: 458.203330039978
• MDL: MFCD04974244
• CID: 552346
• PubChem ID: 24884496
• Update Time: 2025-10-29

1,5-Cyclooctadiene Rhodium Complex Chemical and Physical Properties

Names and Identifiers

• Rhodium, bis[(1,2,5,6-h)-1,5-cyclooctadiene]di-m-hydroxydi-
• Hydroxy(1,5-cyclooctadiene)rhodium(I) dimer,[Rh(COD)(OH)]2
• (1Z,5Z)-cycloocta-1,5-diene,rhodium,dihydrate
• Bis((1,5-cyclooctadiene)(hydroxo)rhodium)
• Hydroxy(cyclooctadiene)rhodium(I) dimer
• (Cyclooctadiene)rhodium hydroxide dimer
• Bis(cyclooctadiene)dihydroxodirhodium
• Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di--μ-hydroxydirhodium
• Bis[(1,5-cyclooctadiene)(hydroxy)rhodium]
• [Rh(OH)(1,5-cod)]2
• Bis(1,5-cyclooctadiene)di-μ-hydroxydirhodium(I)
• (1,5-Cyclooctadiene)hydroxyrhodium dimer
• Bis(((1,5-cyclooctadiene)(mu-hydroxo)rhodium))
• Bis((1,2,5,6-eta)-1,5-cyclooctadiene)di-mu-hydroxydirhodium
• Bis((1,5-cyclooctadiene)(mu2-hydroxo)rhodium)
• Bis(cyclooctadiene)dihydroxydirhodium
• Bis[(1,5-cyclooctadiene)-mu-hydroxyrhodium]
• 1,5-Cyclooctadiene)hydroxyrhodium dimer
• Hydroxy(1,5-Cyclooctadiene)Rhodium(I)Dimer
• Hydroxy(1,5-cyclooctadiene)rhodium(I)dimer;97%
• 73468-85-6
• [rh(oh)(cod)]2
• Hydroxy(cyclooctadiene)rhodium(I) dimer, 95%
• MFCD04974244
• (1Z,5Z)-cycloocta-1,5-diene;rhodium;dihydrate
• HYDROXY(1,5-CYCLOOCTADIENE)RHODIUM(I) DIMER
• 1,5-Cyclooctadiene Rhodium Complex

• MDL： MFCD04974244
• Inchi： 1S/2C8H12.2H2O.2Rh/c2*1-2-4-6-8-7-5-3-1;;;;/h2*1-2,7-8H,3-6H2;2*1H2;;/b2*2-1-,8-7-;;;;
• InChI Key： HSFFMOISCNXZCL-MIXQCLKLSA-N
• SMILES： [Rh].[Rh].O.O.C1C=CCCC=CC1.C1C=CCCC=CC1 |c:1,5,9,13|

Computed Properties

• Exact Mass: 456.00400
• Monoisotopic Mass: 458.01992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 74.6
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Not available
• Melting Point: 199 °C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 40.46000
• LogP: 4.99200
• Solubility: Not available
• Vapor Pressure: No data available

1,5-Cyclooctadiene Rhodium Complex Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on 1,5-Cyclooctadiene Rhodium Complex

Exploring the 1,5-Cyclooctadiene Rhodium Complex (CAS No. 73468-85-6): Properties, Applications, and Innovations

The 1,5-Cyclooctadiene Rhodium Complex (CAS No. 73468-85-6) is a highly versatile organometallic compound that has garnered significant attention in both academic research and industrial applications. Known for its unique catalytic properties, this rhodium-based complex plays a pivotal role in organic synthesis, particularly in hydrogenation and carbon-carbon bond formation reactions. Its molecular structure, featuring a cyclooctadiene ligand, provides exceptional stability and reactivity, making it a preferred choice for chemists and researchers.

In recent years, the demand for sustainable catalysis and green chemistry solutions has surged, aligning with global trends toward environmental responsibility. The 1,5-Cyclooctadiene Rhodium Complex is often discussed in the context of atom-efficient reactions and low-waste processes, addressing key concerns in modern chemical manufacturing. Researchers are actively exploring its potential in renewable energy applications, such as the conversion of biomass-derived feedstocks into valuable chemicals.

One of the most frequently searched questions related to this compound is: "How does the 1,5-Cyclooctadiene Rhodium Complex enhance catalytic efficiency?" The answer lies in its ability to facilitate selective hydrogenation and asymmetric synthesis, which are critical for producing pharmaceuticals and fine chemicals with high enantiomeric purity. Its rhodium center acts as an electron-rich catalyst, enabling mild reaction conditions and reducing energy consumption—a major advantage for industries aiming to lower their carbon footprint.

Another hot topic is the compound's role in cross-coupling reactions, a cornerstone of modern organic chemistry. The 1,5-Cyclooctadiene Rhodium Complex excels in C-H activation and aryl-aryl bond formation, which are essential for constructing complex molecular architectures. This capability has made it indispensable in the development of new materials, such as conductive polymers and liquid crystals, which are widely used in electronics and display technologies.

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In conclusion, the 1,5-Cyclooctadiene Rhodium Complex (CAS No. 73468-85-6) represents a cutting-edge tool in catalysis and materials science. Its adaptability to green chemistry principles and its role in innovative synthetic methodologies ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to unlock new possibilities in sustainable chemical production and advanced material design.